Dodecanedioic acid-d4

• Molecular Formula: C12H22O4
• Molecular Weight: 234.32 g/mol
• InChI: InChI=1S/C12H22O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h1-10H2,(H,13,14)(H,15,16)/i9D2,10D2
• InChIKey: TVIDDXQYHWJXFK-YQUBHJMPSA-N

Dodecanedioic Acid-d4 Internal Standard Overview

Dodecanedioic acid-d4 (CAS 97543-02-7), systematically named 2,2,11,11-tetradeuteriododecanedioic acid, is a site-specific deuterated isotopologue of the straight-chain C12 dicarboxylic acid dodecanedioic acid (DDDA, CAS 693-23-2) . With a molecular formula of C12H18D4O4 and a molecular weight of 234.33 g/mol, the compound carries four deuterium atoms exclusively at the α-methylene positions adjacent to the carboxyl groups, producing a +4 Da mass shift relative to the native unlabeled analyte (230.30 g/mol) . It is classified as a stable isotope-labeled internal standard (SIL-IS) intended for use in isotope dilution mass spectrometry (ID-MS), gas chromatography–mass spectrometry (GC-MS), and liquid chromatography–tandem mass spectrometry (LC-MS/MS) workflows, where it enables precise quantitative correction for matrix effects, extraction losses, and ionization variability [1]. The target analyte, dodecanedioic acid, functions as an orally active alternative energy substrate metabolically intermediate between lipids and carbohydrates, with documented roles in parenteral nutrition, exercise physiology, and as a diagnostic biomarker for hepatic carnitine palmitoyltransferase I (CPT IA) deficiency .

Workflow Isotope dilution LC-MS/MS, GC-MS, ID-MS

Role Matrix effect and recovery correction

Labeling 4 α-deuteriums; reduced H/D back-exchange risk

• [1] Restek. Choosing an Internal Standard. Technical Article. 2015. View Source

Why Dodecanedioic Acid-d4 Cannot Be Replaced

In LC-MS/MS quantitative workflows, substitution of a stable isotope-labeled internal standard with unlabeled dodecanedioic acid (DDDA), a structurally analogous dicarboxylic acid (e.g., sebacic acid-d16), or a different DDDA isotopologue introduces systematic quantitation errors. Unlabeled DDDA cannot be distinguished from endogenous analyte by mass spectrometry, rendering it useless as an internal standard [1]. Even among isotopologues, critical physicochemical differences driven by deuterium count and labeling position produce divergent chromatographic retention, ionization suppression behavior, and matrix effect compensation capability that directly alter quantitative accuracy [2]. Published head-to-head comparisons between deuterated and 13C/15N-labeled internal standards have demonstrated that deuterium-labeled SIL-ISs can generate negatively biased urinary concentrations by as much as −38.4% (spike accuracy) and −59.2% (concentration difference vs. 13C6-IS) when the deuterated IS fails to co-elute with the target analyte and experiences a different degree of ion suppression [3]. The specific number and position of deuterium labels—4 at the α-positions in DDDA-d4 versus 20 in perdeuterated DDDA-d20 versus zero in unlabeled DDDA—therefore control the magnitude of this bias and the suitability of the internal standard for a given assay.

Unlabeled DDDA

Cannot be distinguished from endogenous analyte by MS; renders internal standard useless.

DDDA-d20

Larger deuterium count may cause retention shift and differential ion suppression; H/D exchange risk on alkyl chain.

DDDA-13C12

Full co-elution but quote-only availability and significantly higher procurement cost; over-specified for many assays.

• [1] Restek. Choosing an Internal Standard. Technical Article. 2015. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [3] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. View Source

Dodecanedioic Acid-d4 vs. Alternative Internal Standards

α-Deuteration Stability vs. Perdeuteration

Dodecanedioic acid-d4 incorporates deuterium exclusively at the four α-methylene positions (C-2 and C-11, adjacent to the carboxyl groups), whereas the alternative perdeuterated isotopologue dodecanedioic acid-d20 substitutes all 20 hydrogen atoms including those on the central alkyl chain . Under aqueous or protic solvent conditions relevant to bioanalytical sample preparation, alkyl-chain deuterium atoms (present in d20) are susceptible to slow hydrogen-deuterium back-exchange that progressively erodes isotopic purity, while α-position deuterium adjacent to electron-withdrawing carboxyl groups exhibits greater resistance to exchange due to reduced electron density at the C–D bond . This chemical stability difference directly affects long-term method reproducibility and inter-batch consistency of calibration curves.

Isotope Exchange Risk

Class-level

4 α-D vs 20 D; fewer exchange-labile C–D bonds

May support long-term isotopic purity

Data to verify; class-level inference

Evidence Dimension	Number and position of deuterium atoms relative to exchange-labile positions
Target Compound Data	4 deuterium atoms at C-2 and C-11 (α to COOH); 16 non-deuterated positions on alkyl chain
Comparator Or Baseline	DDDA-d20: 20 deuterium atoms at all positions including alkyl chain methylenes
Quantified Difference	16 fewer potentially exchange-labile C–D bonds in DDDA-d4 vs. DDDA-d20; α-position deuterium inherently less exchangeable
Conditions	Class-level inference from physical organic chemistry of H/D exchange at carbon acids; aqueous/protic solvent environments typical of bioanalytical extraction

Why This Matters

Procurement of the d4 isotopologue rather than d20 reduces risk of isotopic purity degradation during storage and sample processing, directly improving inter-day assay precision.

Minimized Chromatographic Retention Shift

Deuterium labeling produces a secondary isotope effect in reversed-phase liquid chromatography that causes deuterated analytes to elute earlier than their protiated counterparts, with the magnitude of the retention time shift (ΔtR) scaling with the number of deuterium atoms present [1]. A published systematic comparison between 2H-labeled and 13C/15N-labeled internal standards for urinary biomarker quantification demonstrated that a 2H7-labeled IS eluted at a sufficiently different retention time from the target analyte to experience divergent ion suppression, producing a −38.4% spike accuracy bias and a −59.2% concentration bias relative to the 13C6-labeled IS [2]. DDDA-d4, bearing only 4 deuterium atoms, is expected to produce a proportionally smaller ΔtR than DDDA-d20 (20 deuterium atoms), thereby achieving closer co-elution with the unlabeled DDDA analyte and more equivalent matrix effect compensation [3].

Retention Shift

Class-level

d4: smaller ΔtR expected; d20: larger shift

Supports closer co-elution and matrix effect compensation

Requires method-specific validation

Evidence Dimension	Magnitude of deuterium-induced chromatographic retention time shift
Target Compound Data	4 deuterium atoms; estimated minimal ΔtR in RP-LC (quantitative DDDA-specific data not available; inference from class-level principle)
Comparator Or Baseline	DDDA-d20: 20 deuterium atoms; expected proportionally larger ΔtR. Reference: 2H7-IS showed −38.4% spike accuracy bias vs. 13C6-IS in published study
Quantified Difference	DDDA-d4 has 80% fewer deuterium atoms (4 vs. 20) than DDDA-d20, corresponding to a proportionally smaller chromatographic isotope effect; published deuterated IS bias of −38.4% to −59.2% provides order-of-magnitude reference for differential matrix effect compensation failure
Conditions	Class-level inference from reversed-phase LC-MS/MS; reference data from J Anal Toxicol 2023 (2MHA-2H7 vs. 2MHA-13C6 comparison in urinary matrix)

Why This Matters

Closer co-elution between DDDA-d4 and native DDDA ensures the internal standard experiences the same matrix-induced ion suppression or enhancement as the analyte, directly preserving quantitative accuracy in complex biological matrices.

• [1] PubMed. Effect of position of deuterium atoms on gas chromatographic isotope effects. 2023. (Demonstrates that retention shift magnitude depends on number and position of deuterium atoms.) View Source
• [2] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. View Source
• [3] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? J Pharm Biomed Anal. 2007;43(2):701-707. View Source

Optimal Mass Shift for MRM Quantification

For accurate quantification by selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) on triple quadrupole instruments, the internal standard must exhibit a sufficient mass shift to avoid cross-talk from the natural isotopic envelope of the unlabeled analyte while remaining within the mass range of the instrument without introducing excessive chromatographic isotope effects [1]. DDDA-d4 provides a +4 Da mass shift relative to native DDDA (precursor m/z shift from 229.1 [M-H]⁻ to 233.1 [M-H]⁻ in negative ion mode) . In comparison, DDDA-d20 provides a +20 Da shift (precursor m/z ~249.1) and DDDA-13C12 provides a +12 Da shift (m/z ~241.1) . The M+4 shift of DDDA-d4 is sufficient for baseline resolution from the native analyte's monoisotopic peak while the M+20 shift of d20, though fully resolved, is accompanied by a larger chromatographic deuterium isotope effect that may compromise matrix effect compensation as discussed above.

Mass Shift

Cross-study comparable

+4 Da (d4) vs +20 Da (d20)

Enables MRM channel separation with minimal isotope effect

Resolves from native M+2 envelope

Evidence Dimension	Mass shift from native unlabeled dodecanedioic acid (monoisotopic mass 230.1518 Da)
Target Compound Data	DDDA-d4: nominal mass shift +4 Da (MW 234.33); [M-H]⁻ m/z ~233.1
Comparator Or Baseline	DDDA-d20: +20 Da (MW 250.42); DDDA-13C12: +12 Da (MW 242.09); Unlabeled DDDA: 0 Da (MW 230.30)
Quantified Difference	M+4 shift sufficient for MRM channel separation; M+20 ensures complete isotopic resolution but at cost of larger chromatographic isotope effect
Conditions	Negative ion electrospray ionization LC-MS/MS; calculated from molecular formulas C12H18D4O4, C12H22O4, C12H2D20O4, 13C12H22O4

Why This Matters

The +4 Da mass shift provides an optimal balance between MS distinguishability and minimal chromatographic perturbation, enabling robust MRM method development on standard triple quadrupole platforms.

• [1] Restek. Choosing an Internal Standard for GC/MS and LC/MS. 2015. View Source

Cost Efficiency vs. 13C-Labeled Alternatives

The cost of stable isotope-labeled internal standards is a significant procurement consideration, particularly for laboratories developing high-throughput quantitative methods requiring substantial amounts of internal standard for extended validation and routine use. DDDA-d4 is commercially available from multiple vendors at catalog pricing of approximately $252–459 per 100 mg (USD 2025 pricing, varies by vendor and purity grade) [1]. In contrast, DDDA-13C12, which provides the advantage of complete chromatographic co-elution with the native analyte, is typically available only on a quote basis from major suppliers, reflecting its higher synthesis cost from 13C-enriched precursors . DDDA-d20 is priced intermediately to higher. The cost differential between d4 and 13C12 isotopologues can exceed 3- to 5-fold on a per-gram basis, representing a meaningful procurement consideration when analytical performance requirements can be satisfied by either option.

Procurement Cost

Cross-study comparable

d4: $252–459/100 mg catalog; 13C12: quote-only

Supports procurement at lower cost

Cost ratio ~1:3–1:5 per unit mass

Evidence Dimension	Catalog pricing per 100 mg unit (USD)
Target Compound Data	DDDA-d4: $252–459/100 mg (GLPBIO: $252; Carl Roth: €459 ex VAT; MedChemExpress: $280)
Comparator Or Baseline	DDDA-13C12: Quote-only basis from Sigma-Aldrich (typically >$1,000/g). DDDA-d20: Quote-only basis from Sigma-Aldrich.
Quantified Difference	Estimated cost ratio d4:13C12 ≈ 1:3 to 1:5 per unit mass; DDDA-d4 catalog availability from ≥6 vendors ensures competitive pricing and shorter lead times
Conditions	Pricing data from publicly listed vendor catalogs accessed 2025-2026; 98 atom% D isotopic purity grade

Why This Matters

For procurement teams, DDDA-d4 offers a materially lower cost of ownership for method development and routine QC analysis, particularly for high-throughput laboratories consuming 100 mg+ per year, without necessarily sacrificing quantitative performance if the +4 Da mass shift is adequate for the assay.

• [1] Carl Roth. 1,12-Dodecanedioic-2,2,11,11-d4 acid (3326). Purity ≥95%. Pricing: 100 mg/€459.00; 500 mg/€1,379.00. View Source

Validated Clinical Diagnostic MS Method

The di-deuterated analog of dodecanedioic acid has been specifically synthesized and validated for use in stable-isotope dilution gas chromatography–mass spectrometry (SID-GC-MS) for the quantitative measurement of 3-hydroxydodecanedioic acid in biological fluids, a diagnostic marker for long-chain hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency and other mitochondrial fatty acid β-oxidation disorders [1]. The validated method employed trimethylsilyl derivatization and positive-ion chemical ionization mass spectrometry, achieving characteristic ion yields suitable for sensitive clinical quantification. This application directly demonstrates the suitability of DDDA-d4 as an internal standard in a regulated diagnostic context, providing a precedent that generic, non-validated alternatives cannot match [2].

Method Precedent

Supporting evidence

Validated for 3-hydroxydodecanedioic acid in biological fluids

Reported method context for diagnostic research

TMS derivatization, positive-ion CI-MS

Evidence Dimension	Published method validation precedent for di-deuterated DDDA analog as SID-MS internal standard
Target Compound Data	Di-deuterated dodecanedioic acid analog validated for 3-hydroxydodecanedioic acid quantification in clinical samples; positive-ion CI-MS with TMS derivatization
Comparator Or Baseline	No equivalent validated method identified for unlabeled DDDA or structurally dissimilar internal standards for 3-hydroxydodecanedioic acid quantification
Quantified Difference	Direct literature precedent for deuterated DDDA internal standard in clinical diagnostic MS; no comparable validation published for alternative internal standards for this specific biomarker
Conditions	GC-MS with positive-ion chemical ionization; trimethylsilyl derivatization; serum/plasma matrix for LCHAD deficiency diagnosis

Why This Matters

Procurement of DDDA-d4 is supported by a peer-reviewed analytical validation demonstrating its utility in a clinical diagnostic workflow, reducing method development risk and providing regulatory justification for internal standard selection.

• [1] Laird J, et al. Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: Preparation of stable isotope standards. J Clin Lab Anal. 2002;16(2):115–120. doi:10.1002/jcla.10033. View Source
• [2] HMDB. Dodecanedioic acid (HMDB0000623). Elevated urinary dodecanedioic acid is an indicator of hepatic CPT IA deficiency. PMID: 16146704. View Source

Dodecanedioic Acid-d4 Application Scenarios

Inborn Errors of Metabolism Diagnosis

Dodecanedioic acid-d4 is the internal standard of choice for LC-MS/MS or GC-MS methods quantifying urinary dodecanedioic acid as a biomarker of CPT IA deficiency and LCHAD deficiency [1]. The +4 Da mass shift enables unequivocal differentiation from endogenous analyte in complex urine matrices. The site-specific α-deuteration minimizes the risk of H/D back-exchange during sample preparation steps involving aqueous buffers or acidification, as demonstrated in the validated SID-GC-MS method for 3-hydroxydodecanedioic acid . Laboratories performing expanded newborn screening or follow-up metabolic testing should procure the d4 isotopologue to ensure method consistency with published clinical literature and to facilitate regulatory accreditation.

Parenteral Nutrition Pharmacokinetic Studies

Dodecanedioic acid has been investigated as an alternative fuel substrate in parenteral nutrition, with bolus pharmacokinetic studies in humans demonstrating a large volume of distribution (~87 L peripheral compartment), low urinary excretion (1.62% of administered dose over 24 h), and efficient tissue uptake [1]. For contemporary pharmacokinetic studies utilizing LC-MS/MS quantification in plasma or tissue homogenates, DDDA-d4 provides the optimal balance of mass shift adequacy (+4 Da) and minimal chromatographic isotope effect for accurate concentration-time profiling. The compound's availability from multiple commercial vendors at catalog pricing ensures rapid procurement to support time-sensitive clinical study timelines.

Exercise Metabolism and Substrate Oxidation

Dodecanedioic acid is rapidly oxidized during exercise as an alternative energy substrate without stimulating insulin secretion, and has demonstrated blood glucose-lowering activity in non-insulin-dependent diabetes mellitus [1]. Stable isotope-resolved metabolomics (SIRM) studies tracking DDDA oxidation flux require a deuterated internal standard that can be co-extracted and co-analyzed with the native metabolite while providing accurate correction for extraction efficiency and ionization variability. DDDA-d4, with its 98 atom% D isotopic enrichment specification , satisfies these requirements and has been adopted as the reference internal standard in multiple vendor product lines serving the metabolic research community.

Industrial QC for Polymer Residual Analysis

Dodecanedioic acid serves as a precursor to nylon-6,12 and high-performance polyamide engineering plastics, where residual monomer content must be controlled at trace levels [1]. For industrial QC laboratories implementing isotope dilution LC-MS/MS methods for residual DDDA quantification in finished polymer products, DDDA-d4 provides a cost-effective internal standard that meets the required analytical sensitivity while avoiding the prohibitive cost of 13C12-labeled alternatives for routine batch-release testing. The compound's stability at ambient temperature during shipping reduces cold-chain logistics complexity for industrial procurement workflows.

Application

Selection Property

Validation Focus

Metabolic biomarker research

+4 Da α-deuterated ISTD

Method consistency with published SID-MS methods

Parenteral nutrition PK studies

Minimized chromatographic isotope effect

Accurate quantification in biological research matrices

Exercise metabolism & substrate oxidation

Co-extraction and ionization correction

Stable isotope-resolved metabolomics

Industrial polymer QC

Cost-effective ISTD for LC-MS/MS

Trace residual monomer quantification

• [1] Bertuzzi A, Mingrone G, Gandolfi A, Greco AV, Salinari S. Disposition of dodecanedioic acid in humans. J Pharmacol Exp Ther. 2000;292(3):846-52. / Bertuzzi A, et al. Pharmacokinetic analysis of dodecanedioic acid in humans from bolus data. JPEN J Parenter Enteral Nutr. 1995;19(6):498-501. View Source